Cas no 74440-35-0 (1H-Pyrazole-4-carboxylicacid, 3,5-diamino-, hydrazide)
74440-35-0 structure
Product Name:1H-Pyrazole-4-carboxylicacid, 3,5-diamino-, hydrazide
CAS No:74440-35-0
MF:C4H8N6O
MW:156.14591884613
CID:556521
PubChem ID:12621025
Update Time:2025-04-19
1H-Pyrazole-4-carboxylicacid, 3,5-diamino-, hydrazide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylicacid, 3,5-diamino-, hydrazide
- 3,5-diamino-1H-pyrazole-4-carbohydrazide
- DTXSID60504615
- 74440-35-0
-
- Inchi: 1S/C4H8N6O/c5-2-1(4(11)8-7)3(6)10-9-2/h7H2,(H,8,11)(H5,5,6,9,10)
- InChI Key: IQRPKCYRXQJIAB-UHFFFAOYSA-N
- SMILES: O=C(C1C(N)=NNC=1N)NN
Computed Properties
- Exact Mass: 156.07614
- Monoisotopic Mass: 156.07595890g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 13
- XLogP3: -0.8
- Topological Polar Surface Area: 136Ų
Experimental Properties
- PSA: 135.84
1H-Pyrazole-4-carboxylicacid, 3,5-diamino-, hydrazide Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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